2,3-Bis(4-bromophenyl)-2-butenedinitrile
Overview
Description
Scientific Research Applications
1. Stereochemical Applications
The stereochemical outcome of McMurry coupling, involving 4-bromoacetophenone and 4-bromobenzophenone, results in 2,3-bis(4-bromophenyl)-2-butenes with varying cis:trans ratios. This synthesis outcome, confirmed by X-ray crystallography, helps resolve inconsistencies in earlier literature and contributes to stereochemical understanding (Daik, Feast, Batsanov, & Howard, 1998).
2. Crystallography and Polymorphism Studies
Research on bis(2-bromophenyl) disulfide demonstrates significant intramolecular C-H.S hydrogen bonds in its crystal structure. The polymorphic nature of these compounds, influenced by the presence of Zn(II) and Cd(II) ions, contributes to the understanding of crystallography and polymorphism (Anacona, Gómez, & Loroño, 2003).
3. Optical Ion Sensing and Electrochemical Applications
Ferrocenyl-containing maleo- and fumaronitrile derivatives, synthesized using 2,3-bis(4-bromophenyl)-2-butenedinitrile, exhibit significant redox and Hg2+ optical ion sensing properties. These properties are crucial for advancements in optical ion sensing and electrochemistry (Dahlby, Purchel, Solntsev, Rohde, Zatsikha, & Nemykin, 2014).
Mechanism of Action
Target of Action
A structurally similar compound, 2,3-bis(phenylamino)quinoxalines, has been identified as an inhibitor of the malarial protease pfsub1 .
Mode of Action
It’s worth noting that the structurally similar compound, 2,3-bis(phenylamino)quinoxalines, inhibits the malarial protease pfsub1 . This inhibition blocks the propagation of infection by preventing the maturation and egress of merozoites from the red blood cell .
Biochemical Pathways
The inhibition of pfsub1 by similar compounds suggests that it may interfere with the life cycle of plasmodium falciparum, the parasite responsible for malaria .
Result of Action
The inhibition of pfsub1 by similar compounds suggests that it may prevent the maturation and egress of merozoites from the red blood cell, thereby blocking the propagation of malarial infection .
properties
IUPAC Name |
(E)-2,3-bis(4-bromophenyl)but-2-enedinitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H8Br2N2/c17-13-5-1-11(2-6-13)15(9-19)16(10-20)12-3-7-14(18)8-4-12/h1-8H/b16-15+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWHQRUSYDYNSTI-FOCLMDBBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=C(C#N)C2=CC=C(C=C2)Br)C#N)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C(=C(\C#N)/C2=CC=C(C=C2)Br)/C#N)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H8Br2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Bis(4-bromophenyl)-2-butenedinitrile | |
CAS RN |
315203-26-0 | |
Record name | 2,3-Bis(4-bromophenyl)-2-butenedinitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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